![molecular formula C26H24O4 B2781349 (E)-1-(2-(benzyloxy)-4,5-dimethylphenyl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)prop-2-en-1-one CAS No. 96755-18-9](/img/structure/B2781349.png)
(E)-1-(2-(benzyloxy)-4,5-dimethylphenyl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)prop-2-en-1-one
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Description
(E)-1-(2-(benzyloxy)-4,5-dimethylphenyl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C26H24O4 and its molecular weight is 400.474. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Chemical Properties
Research has explored synthetic methodologies that could be applicable to the compound , demonstrating the versatility of benzodioxin and benzyloxy derivatives in chemical synthesis. For instance, a study on the synthesis of 2,3-dihydrobenzo[1,4]dioxine derivatives through tandem palladium-catalyzed oxidative aminocarbonylation-cyclization highlights innovative approaches to creating complex molecules with benzodioxin structures, which could be relevant for synthesizing and studying (E)-1-(2-(benzyloxy)-4,5-dimethylphenyl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)prop-2-en-1-one and its derivatives (Gabriele et al., 2006).
Potential Biological Activities
Compounds with benzoic acid derivatives and acetophenones have been isolated and studied for their anti-inflammatory properties, as seen in research on Melicope semecarpifolia. Such findings suggest that structurally related compounds, including those with benzodioxin and benzyloxy components, may also exhibit biological activities that could be harnessed for therapeutic purposes (Chen et al., 2008).
Material Science Applications
The incorporation of benzodioxin units into polymers, as in the synthesis of crosslinked polyimides with main-chain type polybenzoxazine, indicates the potential of benzodioxin derivatives in developing advanced materials with desirable thermal and mechanical properties (Zhang et al., 2014). This could imply applications of the compound in material sciences, particularly in creating new polymeric materials.
Sensing and Detection Technologies
Lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate have been studied for their luminescence sensing capabilities, particularly for detecting benzaldehyde derivatives. This suggests that compounds with related structural features may have potential applications in the development of novel fluorescence sensors for chemical detection (Shi et al., 2015).
Properties
IUPAC Name |
(E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(4,5-dimethyl-2-phenylmethoxyphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24O4/c1-18-14-22(25(15-19(18)2)30-17-21-6-4-3-5-7-21)23(27)10-8-20-9-11-24-26(16-20)29-13-12-28-24/h3-11,14-16H,12-13,17H2,1-2H3/b10-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOFKSQJWRULPGW-CSKARUKUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)OCC2=CC=CC=C2)C(=O)C=CC3=CC4=C(C=C3)OCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1C)OCC2=CC=CC=C2)C(=O)/C=C/C3=CC4=C(C=C3)OCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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